8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride

• IUPAC Name: 12-chloro-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene;hydrochloride
• InChI: InChI=1S/C14H15ClN2.ClH/c15-9-4-5-13-11(8-9)10-2-1-3-12-14(10)17(13)7-6-16-12;/h4-5,8,12,16H,1-3,6-7H2;1H
• InChI Key: XFUMYWDWPRSKQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=C(C1)C4=C(N3CCN2)C=CC(=C4)Cl.Cl
• Molecular Formula: C14H16Cl2N2
• Molecular Weight: 283.2 g/mol

Description

8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical formula, C15H18Cl2N2.HCl. It has been synthesized using various methods and has shown potential as a tool for studying biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride is not fully understood. However, it has been shown to have an effect on the serotonin and dopamine systems in the brain. It is believed that the compound acts as a partial agonist or antagonist at these receptors, which may explain its effects on these systems.
Biochemical and Physiological Effects
Studies have shown that 8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride has a range of biochemical and physiological effects. It has been shown to affect the levels of serotonin and dopamine in the brain, which can have an impact on mood, behavior, and cognition. It has also been shown to have an effect on the activity of certain enzymes, which may have implications for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride in lab experiments is its potential for studying the mechanisms of action of serotonin and dopamine. However, one limitation is that its effects on these systems may be complex and not fully understood, which may make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride. One area of interest is its potential for the treatment of certain diseases, such as depression and anxiety. Another area of interest is its potential for use in the development of new drugs that target the serotonin and dopamine systems. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride has been achieved using different methods. One of the most common methods involves the reaction of 2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole with hydrochloric acid and thionyl chloride. This reaction results in the formation of the hydrochloride salt of the compound.

Scientific Research Applications

8-chloro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride has been studied for its potential use in scientific research. It has been shown to have an effect on the central nervous system, specifically on the serotonin and dopamine systems. This makes it a potential tool for studying the mechanisms of action of these neurotransmitters.